3,5-dimethyl-N-(2-pyridinylmethylene)-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-N-(3,5-dimethyl-1,2,4-triazol-4-yl)-1-pyridin-2-ylmethanimine
• InChI: InChI=1S/C10H11N5/c1-8-13-14-9(2)15(8)12-7-10-5-3-4-6-11-10/h3-7H,1-2H3/b12-7+
• InChI Key: LADQJXUMXMWBIA-KPKJPENVSA-N
• Canonical SMILES: CC1=NN=C(N1N=CC2=CC=CC=N2)C
• Isomeric SMILES: CC1=NN=C(N1/N=C/C2=CC=CC=N2)C
• Molecular Formula: C10H11N5
• Molecular Weight: 201.23 g/mol

Description

3,5-dimethyl-N-(2-pyridinylmethylene)-4H-1,2,4-triazol-4-amine is a chemical compound that has garnered significant attention in scientific research. It is commonly referred to as DMTA and has a molecular formula of C11H11N5. DMTA belongs to the class of triazoles and has been synthesized using various methods. The compound's unique properties make it an excellent candidate for use in scientific research, particularly in the field of biochemistry and medicine.

Scientific Research Applications

Molecular and Crystal Structure Analysis

The study of related compounds such as 7,7-Dimethyl-2-pyridin-4-yl-6,7-dihydro-1,2,4-triazolo[1,5-a][1,3,5]triazin-5-amine reveals insights into molecular and crystal structures, showcasing applications in understanding molecular conformation and intermolecular interactions. These insights are crucial for designing materials with specific optical or electronic properties (Dolzhenko et al., 2011).

Synthesis of Novel Compounds

Research into the base-induced synthesis of tetrastannatriazabicyclo[3.1.1]heptane from Tris(dimethylchlorostannyl)amine with pyridine highlights the potential for creating new compounds with unique structural features. Such compounds could have applications in materials science and catalysis (Kober et al., 1997).

Catalyst Development

Studies on unsymmetrically substituted dimethylplatinum(II) complexes provide a basis for the development of catalysts in chemical reactions. These complexes, involving substituted pyridine or amine, pave the way for exploring catalytic behaviors in various organic transformations (Thorn & Calabrese, 1988).

Multicomponent Synthesis

The novel multicomponent synthesis of Pyridine-Pyrimidines catalyzed by Triazine Diphosphonium Hydrogen Sulfate Ionic Liquid demonstrates the application of 3,5-dimethyl-N-(2-pyridinylmethylene)-4H-1,2,4-triazol-4-amine in facilitating efficient organic reactions. This area of research is key to advancing the synthesis of complex organic molecules with potential pharmaceutical applications (Rahmani et al., 2018).